2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid
Catalog No.
S3035523
CAS No.
2567503-26-6
M.F
C13H16BrClO3S
M. Wt
367.68
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methy...](/img/structure-2d/800/S3035523.png)
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CAS Number
2567503-26-6
Product Name
2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid
IUPAC Name
2-[(3-bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid
Molecular Formula
C13H16BrClO3S
Molecular Weight
367.68
InChI
InChI=1S/C13H16BrClO3S/c1-8(2)3-12(13(16)17)19(18)7-9-4-10(14)6-11(15)5-9/h4-6,8,12H,3,7H2,1-2H3,(H,16,17)
InChI Key
WFZQOPMXWLVMKK-UHFFFAOYSA-N
SMILES
CC(C)CC(C(=O)O)S(=O)CC1=CC(=CC(=C1)Br)Cl
solubility
not available
XLogP3
3.7
Dates
Last modified: 08-17-2023
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